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Compound of Interest

Compound Name: Tridecanoic acid

Cat. No.: B123370 Get Quote

Introduction

Tridecanoic acid (C13:0) is a saturated odd-chain fatty acid (OCFA) that is relatively rare in

most biological systems.[1][2] Unlike even-chain fatty acids, which are metabolized exclusively

to acetyl-CoA, the β-oxidation of tridecanoic acid yields both acetyl-CoA and a terminal three-

carbon unit, propionyl-CoA.[1][3] This unique metabolic fate makes tridecanoic acid an

invaluable tool for researchers in metabolism, nutrition, and drug development. Its applications

include serving as a tracer for studying fatty acid oxidation, acting as an internal standard for

lipid analysis due to its low natural abundance, and investigating the anaplerotic role of fatty

acids in replenishing tricarboxylic acid (TCA) cycle intermediates.[1][4][5]

Metabolic Pathways and Signaling
β-Oxidation of Tridecanoic Acid
The metabolism of tridecanoic acid begins with its activation to tridecanoyl-CoA, which is then

transported into the mitochondria. It undergoes five cycles of β-oxidation. The first four cycles

each release a molecule of acetyl-CoA. The final cycle cleaves the remaining five-carbon acyl-

CoA into one molecule of acetyl-CoA and one molecule of propionyl-CoA.[1]

Acetyl-CoA can enter the TCA cycle to generate ATP or be used for the synthesis of other

molecules like cholesterol and even-chain fatty acids.[3]

Propionyl-CoA is converted to succinyl-CoA, which then enters the TCA cycle.[1] This

process, known as anaplerosis, replenishes the pool of TCA cycle intermediates, which is
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crucial for maintaining mitochondrial function, especially during periods of high energy

demand or fasting.[1]

β-Oxidation Pathway of Tridecanoic Acid

Tridecanoic Acid (C13:0) Tridecanoyl-CoA

 Acyl-CoA
 Synthetase β-Oxidation

(5 cycles)

Acetyl-CoA (x5)

Propionyl-CoA

TCA Cycle
Fatty Acid &

Cholesterol Synthesis

Succinyl-CoA

 Anaplerosis 

Potential PPARα Signaling by Tridecanoic Acid

Hepatocyte

Nucleus

Tridecanoic Acid

PPARα

 Potential
 Activation 

PPRE
(DNA)

RXR

Gene Expression

 CPT1A, ACADVL, etc. 

Increased Fatty
Acid Oxidation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.news-medical.net/health/Tridecanoic-Acid-(C13)-The-Odd-Chain-Fatty-Acid-With-Big-Implications.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Experimental Workflow
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GC-MS Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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